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Compound of Interest

Compound Name:
5-Fluorothiazol-2-amine

hydrochloride

Cat. No.: B1314805 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 5-Fluorothiazol-2-amine hydrochloride, a key intermediate in medicinal

chemistry and drug discovery.

Core Molecular Data
5-Fluorothiazol-2-amine hydrochloride is a fluorinated heterocyclic compound with

significant potential in the synthesis of bioactive molecules. Its fundamental properties are

summarized below.
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Property Value Source

Chemical Name
5-Fluorothiazol-2-amine

hydrochloride
[1][2][3][4]

CAS Number 745053-64-9 [1][2][3][4]

Molecular Formula C₃H₄ClFN₂S [1][3][4]

Molecular Weight 154.59 g/mol [1][2][3]

Purity Typically ≥95% [4]

Appearance
Solid (Appearance not

consistently reported)

Storage
Store in a cool, dry place with

sealing.
[4]

Molecular Structure
The molecular structure of 5-Fluorothiazol-2-amine hydrochloride consists of a five-

membered thiazole ring, substituted with a fluorine atom at the 5-position and an amino group

at the 2-position. The hydrochloride salt is formed with the amino group.

Molecular structure of 5-Fluorothiazol-2-amine hydrochloride.

Experimental Protocols
While a specific, detailed synthesis protocol for 5-Fluorothiazol-2-amine hydrochloride is not

readily available in the provided search results, a general and representative synthesis can be

inferred from established methods for creating substituted 2-aminothiazoles, such as the

Hantzsch thiazole synthesis.

General Synthesis of 2-Aminothiazole Derivatives
(Hantzsch Method)
This method involves the condensation of an α-haloketone with a thiourea or thioamide. For the

synthesis of a 5-fluoro derivative, a suitable fluorinated α-halocarbonyl compound would be

required.
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Materials and Reagents:

A suitable α-halo-fluorinated carbonyl precursor

Thiourea

Ethanol or another suitable solvent

Sodium bicarbonate or other base for neutralization

Ethyl acetate for extraction

Anhydrous magnesium sulfate for drying

Procedure:

Reaction Setup: The α-halo-fluorinated carbonyl compound and a stoichiometric equivalent

of thiourea are dissolved in ethanol in a round-bottom flask.

Reflux: The reaction mixture is heated to reflux for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature and

poured into ice-cold water.

Neutralization and Extraction: The aqueous solution is neutralized with a base such as

sodium bicarbonate. The product is then extracted with an organic solvent like ethyl acetate.

Drying and Concentration: The combined organic layers are washed with brine, dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure

to yield the crude product.

Purification: The crude 2-amino-5-fluorothiazole can be purified by column chromatography

or recrystallization.

Salt Formation: To obtain the hydrochloride salt, the purified free base is dissolved in a

suitable solvent and treated with hydrochloric acid.
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Characterization
The identity and purity of the synthesized 5-Fluorothiazol-2-amine hydrochloride would be

confirmed using standard analytical techniques:

NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the position of the

fluorine substituent.

Mass Spectrometry: To determine the molecular weight and confirm the molecular formula.

Elemental Analysis: To determine the elemental composition (C, H, N, S, Cl, F).

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the general workflow for the synthesis and characterization of

5-Fluorothiazol-2-amine hydrochloride.
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Synthesis

Characterization
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General workflow for synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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